Cas no 2137545-79-8 (tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate
• CAS No: 2137545-79-8
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 4639819
• Update Time: 2025-05-21

tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)12-6-8-5-9(7-15)14(4)13-8/h5,7H,6H2,1-4H3,(H,12,16)
• InChI Key： FZUBJQLVRZHWPN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C=C(C=O)N(C)N=1

Additional information on tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate

tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate

The compound tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate, with the CAS number 2137545-79-8, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted pyrazole ring.

The pyrazole ring in this compound is substituted at the 1-position with a methyl group and at the 3-position with a formyl group. This substitution pattern is critical for the compound's biological activity and stability. Recent studies have shown that such substituted pyrazoles exhibit promising antimicrobial and anti-inflammatory properties, making them valuable candidates for drug development.

The synthesis of tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate involves a multi-step process, typically starting with the preparation of the pyrazole derivative followed by carbamate formation. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for biological testing.

In terms of applications, this compound has been extensively studied for its potential in treating infectious diseases. Its ability to inhibit key enzymes involved in bacterial and fungal infections has been highlighted in several recent publications. Additionally, its bioavailability and metabolic stability have been evaluated in preclinical models, showing promising results for further development.

The structural versatility of this compound also makes it a valuable tool in medicinal chemistry. By modifying the substituents on the pyrazole ring or altering the carbamate group, researchers can explore a wide range of biological activities. For instance, substituting the formyl group with other functional groups has been shown to enhance its activity against certain pathogens.

In conclusion, tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-3-yl)methyl]carbamate is a versatile and intriguing molecule with significant potential in drug discovery and development. Its unique structure, combined with its promising biological properties, positions it as an important candidate for future therapeutic interventions.